Cas no 70718-05-7 (Ethanone, 1-(3-methoxy-1H-pyrrol-2-yl)-)

• Product Name: Ethanone, 1-(3-methoxy-1H-pyrrol-2-yl)-
• CAS No: 70718-05-7
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 1057666
• PubChem ID: 45085563
• Update Time: 2025-04-20

Ethanone, 1-(3-methoxy-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-methoxy-1H-pyrrol-2-yl)-
• 1-(3-methoxy-1H-pyrrol-2-yl)ethanone
• Ethanone, 1-(3-methoxy-1H-pyrrol-2-yl)- (9CI)
• 70718-05-7
• 1-(3-Methoxy-1H-pyrrol-2-yl)ethan-1-one
• DTXSID60665831
• AKOS006359567
• DB-276066

• Inchi： 1S/C7H9NO2/c1-5(9)7-6(10-2)3-4-8-7/h3-4,8H,1-2H3
• InChI Key： XRMDDOFDHOWAEJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CNC=1C(C)=O

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones